Cas no 2137589-55-8 ([3-Amino-4-(3-fluorophenyl)piperidin-1-yl]-cyclobutylmethanone)

• Product Name: [3-Amino-4-(3-fluorophenyl)piperidin-1-yl]-cyclobutylmethanone
• CAS No: 2137589-55-8
• MF: C₁₆H₂₁FN₂O
• MW: 276.349147558212
• CID: 5256271
• Update Time: 2025-08-05

[3-Amino-4-(3-fluorophenyl)piperidin-1-yl]-cyclobutylmethanone Chemical and Physical Properties

Names and Identifiers

• 1-cyclobutanecarbonyl-4-(3-fluorophenyl)piperidin-3-amine
• [3-Amino-4-(3-fluorophenyl)piperidin-1-yl]-cyclobutylmethanone
• Methanone, [3-amino-4-(3-fluorophenyl)-1-piperidinyl]cyclobutyl-

• Inchi： 1S/C16H21FN2O/c17-13-6-2-5-12(9-13)14-7-8-19(10-15(14)18)16(20)11-3-1-4-11/h2,5-6,9,11,14-15H,1,3-4,7-8,10,18H2
• InChI Key： IZRVUEVHXQTLPD-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1CCN(C(C2CCC2)=O)CC1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 358
• XLogP3: 1.8
• Topological Polar Surface Area: 46.3

Additional information on [3-Amino-4-(3-fluorophenyl)piperidin-1-yl]-cyclobutylmethanone

Introduction to [3-Amino-4-(3-fluorophenyl)piperidin-1-yl]-cyclobutylmethanone (CAS No. 2137589-55-8)

[3-Amino-4-(3-fluorophenyl)piperidin-1-yl]-cyclobutylmethanone] is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2137589-55-8, represents a convergence of advanced chemical synthesis and biological activity, making it a subject of intense research interest.

The molecular structure of [3-Amino-4-(3-fluorophenyl)piperidin-1-yl]-cyclobutylmethanone features a piperidine ring substituted with an amino group at the 3-position and a 3-fluorophenyl group at the 4-position, connected to a cyclobutylmethyl moiety. This arrangement confers distinct electronic and steric properties, which are crucial for its potential applications in drug discovery and development.

In recent years, there has been a surge in the exploration of piperidine derivatives as pharmacophores due to their favorable pharmacokinetic profiles and ability to interact with biological targets. The presence of both amino and fluoro substituents in [3-Amino-4-(3-fluorophenyl)piperidin-1-yl]-cyclobutylmethanone enhances its versatility, allowing for further chemical modifications that can fine-tune its biological activity.

One of the most compelling aspects of this compound is its potential role in the development of novel therapeutic agents. The fluorine atom, in particular, is known for its ability to modulate metabolic stability and binding affinity, making it a valuable feature in drug design. Researchers have been exploring its efficacy in various disease models, including neurological disorders and cancer, where precise targeting is essential.

Recent studies have highlighted the compound's interactions with specific enzymes and receptors. For instance, preliminary investigations suggest that [3-Amino-4-(3-fluorophenyl)piperidin-1-yl]-cyclobutylmethanone may exhibit inhibitory effects on certain kinases, which are often implicated in tumor growth and progression. This finding aligns with the broader trend in oncology research, where small molecules are being designed to disrupt aberrant signaling pathways.

The synthesis of [3-Amino-4-(3-fluorophenyl)piperidin-1-yl]-cyclobutylmethanone involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework of the molecule efficiently. These synthetic strategies not only ensure high yields but also minimize unwanted byproducts, making the process more sustainable and scalable.

The compound's solubility profile and bioavailability are critical factors that determine its suitability for therapeutic applications. Preliminary solubility studies indicate that [3-Amino-4-(3-fluorophenyl)piperidin-1-yl]-cyclobutylmethanone exhibits moderate solubility in both aqueous and organic solvents, which could facilitate its formulation into various dosage forms.

In conclusion, [3-Amino-4-(3-fluorophenyl)piperidin-1-yl]-cyclobutylmethanone (CAS No. 2137589-55-8) represents a promising candidate for further pharmacological exploration. Its unique structural features, coupled with recent findings on its biological activity, position it as a valuable asset in the quest for novel therapeutic interventions. As research continues to uncover new applications for this compound, it is likely to play an increasingly significant role in medicinal chemistry and drug development.